1-(2,6-Diazaspiro[3.4]octan-6-yl)ethanone chemical structure and properties
1-(2,6-Diazaspiro[3.4]octan-6-yl)ethanone chemical structure and properties
This guide serves as an advanced technical monograph on 1-(2,6-Diazaspiro[3.4]octan-6-yl)ethanone , a specific derivative of the 2,6-diazaspiro[3.4]octane scaffold. This structural motif has emerged as a high-value "sp3-rich" building block in modern drug discovery, offering distinct physicochemical advantages over traditional flat heterocycles like piperazine.[1]
Chemical Identity, Synthesis, and Medicinal Chemistry Applications
Executive Summary
The shift towards increasing fraction of sp3-hybridized carbons (
Chemical Identity & Structural Architecture
The molecule consists of a spiro[3.4]octane core where a four-membered azetidine ring and a five-membered pyrrolidine ring share a single quaternary carbon.
Identification
| Parameter | Detail |
| IUPAC Name | 1-(2,6-Diazaspiro[3.4]octan-6-yl)ethanone |
| CAS Number | 1422067-02-4 |
| Molecular Formula | |
| Molecular Weight | 154.21 g/mol |
| SMILES | CC(=O)N1CCC2(C1)CNC2 |
| Core Scaffold | 2,6-Diazaspiro[3.4]octane |
Structural Geometry & Vectors
Unlike piperazine, which presents substituents at a
-
N2 (Azetidine): Projects vectors in a constrained, narrow cone.
-
N6 (Pyrrolidine): The acetylation at this position (in the title compound) neutralizes the basicity of the pyrrolidine nitrogen, leaving the azetidine nitrogen (N2) as the sole basic center and handle for further functionalization.
Physicochemical Profile
The incorporation of the spiro-center significantly alters the physicochemical landscape compared to non-spiro analogs.
| Property | Value / Characteristic | Impact on Drug Design |
| LogP (Calc) | ~ -0.5 to 0.2 | Lower lipophilicity than piperidine; enhances aqueous solubility. |
| TPSA | ~ 32 | Favorable for membrane permeability; polar surface area is compact. |
| pKa (N2) | ~ 9.5 - 10.5 | The azetidine amine remains basic, suitable for salt formation. |
| pKa (N6) | Neutral | The acetamide moiety is non-basic. |
| 0.875 (7/8 carbons) | High sp3 character correlates with improved clinical success rates (solubility/selectivity). |
Expert Insight: The high
Synthetic Methodology
The synthesis of 1-(2,6-Diazaspiro[3.4]octan-6-yl)ethanone requires a strategy that differentiates the two nitrogen atoms. Since both are secondary amines in the core structure, orthogonal protection is the standard protocol. The most efficient route utilizes the commercially available 2-Boc-2,6-diazaspiro[3.4]octane .
Synthesis Scheme (Graphviz)
Detailed Experimental Protocol
Objective: Synthesis of 1-(2,6-Diazaspiro[3.4]octan-6-yl)ethanone from tert-butyl 2,6-diazaspiro[3.4]octane-2-carboxylate.
Step 1: N6-Acetylation
-
Preparation: Dissolve tert-butyl 2,6-diazaspiro[3.4]octane-2-carboxylate (1.0 equiv) in anhydrous Dichloromethane (DCM) (10 mL/g).
-
Base Addition: Add Triethylamine (
) (1.5 equiv) and cool the solution to 0°C under atmosphere. -
Acylation: Dropwise add Acetyl Chloride (1.1 equiv). The reaction is typically fast due to the nucleophilicity of the pyrrolidine nitrogen.
-
Monitoring: Monitor by TLC (System: 5% MeOH in DCM). The starting material (secondary amine) will disappear, and a less polar amide spot will appear.
-
Workup: Quench with water. Wash organic layer with saturated
and brine.[2] Dry over and concentrate.-
Self-Validation Check: The intermediate should show a characteristic singlet for the Boc group (~1.4 ppm) and a singlet for the Acetyl group (~2.0 ppm) in
NMR.
-
Step 2: N2-Boc Deprotection
-
Reaction: Dissolve the intermediate in DCM (5 mL/g). Add Trifluoroacetic acid (TFA) (20% v/v). Alternatively, use 4M HCl in Dioxane for salt formation.
-
Conditions: Stir at room temperature for 1-2 hours.
-
Workup (Free Base): Concentrate in vacuo to remove excess TFA. Redissolve in DCM and wash with saturated aqueous
(careful gas evolution) to liberate the free amine. -
Purification: If necessary, purify via amine-functionalized silica or reverse-phase chromatography.
-
Self-Validation Check: Disappearance of the Boc singlet (~1.4 ppm) in NMR confirms deprotection. The product should be stored as a salt (e.g., oxalate or hydrochloride) for long-term stability.
-
Medicinal Chemistry Applications
The 2,6-diazaspiro[3.4]octane core is a versatile pharmacophore.[3] By fixing the N6 position with an acetyl group, the molecule becomes a monofunctionalized building block , allowing medicinal chemists to attach the spiro-system to a core scaffold via the N2-azetidine.
Bioisosterism & Vector Mapping
This scaffold serves as a bioisostere for:
-
Piperazine: Replaces the 6-membered ring with a rigid, bicyclic spiro system. This often improves metabolic stability by removing the metabolically labile bis-benzylic-like positions found in some piperazine drugs.
-
3-Amino-pyrrolidine: Provides a similar vector but with restricted conformation.
Case Studies in Literature
-
Antitubercular Agents: Research has utilized the 2,6-diazaspiro[3.4]octane core to link nitrofuran moieties.[3] The rigid spiro-geometry positions the nitrofuran warhead effectively within the active site of the target (likely Mycobacterium tuberculosis enzymes), leading to leads with MIC values as low as 0.016
. -
Antimalarial Activity: Derivatives of this scaffold have shown multi-stage activity against Plasmodium falciparum.[1] The sp3-rich nature aids in penetrating the parasite's membranes while maintaining solubility in blood plasma.
Pharmacophore Logic (Graphviz)
Handling & Stability
-
Storage: The free base is prone to absorbing
from the air (carbamic acid formation). Store as a Hydrochloride (HCl) or Oxalate salt at -20°C. -
Solubility: Highly soluble in water, methanol, and DMSO. Moderately soluble in DCM.
-
Safety: As with many low-molecular-weight amines, treat as a potential irritant. Use standard PPE.
References
-
Lukin, A., et al. (2023). Periphery Exploration around 2,6-Diazaspiro[3.4]octane Core Identifies a Potent Nitrofuran Antitubercular Lead. Molecules, 28(6), 2529.[6] Link
-
Wicht, K. J., et al. (2021). Identification and Profiling of a Novel Diazaspiro[3.4]octane Chemical Series Active against Multiple Stages of the Human Malaria Parasite Plasmodium falciparum. Journal of Medicinal Chemistry. Link
- Burkhard, J. A., et al. (2010). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Angewandte Chemie International Edition, 49(20), 3524-3529.
-
PubChem Compound Summary. (2025). 1-(2,6-Diazaspiro[3.4]octan-6-yl)ethanone. National Center for Biotechnology Information. Link
-
Orain, D., et al. (2015). Synthesis of Orthogonally Protected 2,6-Diazaspiro[3.5]nonane and 2,6-Diazaspiro[3.4]octane Analogues as Versatile Building Blocks in Medicinal Chemistry. Synlett. Link
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. Periphery Exploration around 2,6-Diazaspiro[3.4]octane Core Identifies a Potent Nitrofuran Antitubercular Lead - PMC [pmc.ncbi.nlm.nih.gov]
- 4. ricerca.uniba.it [ricerca.uniba.it]
- 5. researchgate.net [researchgate.net]
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